Cas no 52130-24-2 (1,3,4-Thiadiazole, 2,5-bis(ethyldithio)-)

• Product Name: 1,3,4-Thiadiazole, 2,5-bis(ethyldithio)-
• CAS No: 52130-24-2
• MF: C₆H₁₀N₂S₅
• MW: 270.481994152069
• CID: 360501
• PubChem ID: 53748340
• Update Time: 2025-04-19

1,3,4-Thiadiazole, 2,5-bis(ethyldithio)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole, 2,5-bis(ethyldithio)-
• 2,5-bis(ethyldisulfanyl)-1,3,4-thiadiazole
• 52130-24-2
• SCHEMBL4821561
• DTXSID10706384
• 2,5-bis (ethyldisulfanyl)-1,3,4-thiadiazole

• Inchi： 1S/C6H10N2S5/c1-3-9-12-5-7-8-6(11-5)13-10-4-2/h3-4H2,1-2H3
• InChI Key： CZKNNDYZLIJMCD-UHFFFAOYSA-N
• SMILES： S(CC)SC1=NN=C(SSCC)S1

Computed Properties

• Exact Mass: 269.945
• Monoisotopic Mass: 269.945
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 155Ų

Experimental Properties

• PSA: 25.78